Cas no 1416371-19-1 (9-Phenanthreneboronic acid neopentylglycol ester)

9-Phenanthreneboronic acid neopentylglycol ester Properties

Names and Identifiers

• 9-Phenanthreneboronic acid neopentylglycol ester
• 5,5-Dimethyl-2-(phenanthren-9-yl)-1,3,2-dioxaborinane
• 3-Hydroxy-2,2-dimethyl Propyl Hydrogen 9-phenanthryl Boronate
• 1,3,2-Dioxaborinane, 5,5-dimethyl-2-(9-phenanthrenyl)-
• 5,5-dimethyl-2-phenanthren-9-yl-1,3,2-dioxaborinane
• MFCD32876919
• F71443
• SY279654
• 1416371-19-1
• BS-47492
• +Expand

• MDL： MFCD32876919
• InChIKey： WZXSJDKNWAQBOL-UHFFFAOYSA-N
• Inchi： 1S/C19H19BO2/c1-19(2)12-21-20(22-13-19)18-11-14-7-3-4-8-15(14)16-9-5-6-10-17(16)18/h3-11H,12-13H2,1-2H3
• SMILES： O1CC(C)(C)COB1C1=CC2C(C3C1=CC=CC=3)=CC=CC=2

Computed Properties

• Exact Mass: 290.1478100g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 290.1478100g/mol
• Heavy Atom Count: 22
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5Ų